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Compound of Interest

Compound Name: Yadanzioside C

Cat. No.: B15592139

For Researchers, Scientists, and Drug Development Professionals

Introduction

Yadanzioside C is a quassinoid glycoside isolated from the seeds of Brucea javanica (L.)
Merr., a plant used in traditional medicine with known anti-inflammatory, anti-viral, and anti-
cancer properties.[1] As a purified compound, Yadanzioside C serves as a critical reference
standard for the qualitative and quantitative analysis of herbal extracts and finished products
containing Brucea javanica. Its reported antileukemic activity also makes it a compound of
interest for pharmacological research and drug development.[2][3]

This document provides detailed application notes and experimental protocols for the use of
Yadanzioside C as a reference standard in natural product analysis, including
chromatographic methods and an overview of its potential biological activities to guide further
research.

Physicochemical Properties

Property Value Source
Molecular Formula C34H46017 [2]

CAS Number 95258-16-5

Source Seeds of Brucea javanica [2]
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Analytical Methods

The following protocols are based on established methods for the analysis of related
quassinoid glycosides from Brucea javanica. Method validation and optimization are
recommended when applying these protocols specifically for the quantification of
Yadanzioside C.

High-Performance Liquid Chromatography (HPLC) for
Quantification

This method is adapted from a validated HPLC procedure for the simultaneous determination
of other major quassinoids in Brucea javanica.[4][5][6]

3.1.1. Experimental Protocol

 Instrumentation: A standard HPLC system equipped with a UV-Vis or Photodiode Array
(PDA) detector.

o Chromatographic Column: A reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 um particle
size) is recommended.[4][5][6]

o Mobile Phase: A gradient elution using Methanol (A) and Water (B).
o Gradient Program (example):
= 0-15 min: 30-50% A
» 15-30 min: 50-80% A
= 30-35 min: 80-100% A
= 35-40 min: 100% A (hold)
e Flow Rate: 1.0 mL/min.[4][5][6]
e Detection Wavelength: 270 nm.[4][5]

e Column Temperature: Ambient or controlled at 25 °C.
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* Injection Volume: 10-20 pL.

3.1.2. Standard and Sample Preparation

o Standard Solution: Accurately weigh Yadanzioside C reference standard and dissolve in
methanol to prepare a stock solution of known concentration (e.g., 1 mg/mL). Prepare a
series of working standard solutions by serial dilution for the calibration curve.

o Sample Solution (from Brucea javanica seeds):

[¢]

Pulverize dried seeds of Brucea javanica.
o Accurately weigh about 1.0 g of the powdered sample.

o Extract with methanol (e.g., 3 x 50 mL) using ultrasonication for 30 minutes for each
extraction.

o Combine the extracts and evaporate to dryness under reduced pressure.

o Redissolve the residue in a known volume of methanol (e.g., 10 mL) and filter through a
0.45 um syringe filter before HPLC analysis.

3.1.3. Data Presentation: Hypothetical HPLC Method Validation Parameters

Since specific validated data for Yadanzioside C is not readily available, the following table
presents expected validation parameters based on methods for similar quassinoids.[4][5][6]

Parameter Expected Value
Linearity Range 1-50 pg/mL
Correlation Coefficient (r?) >0.999

Limit of Detection (LOD) 0.1-0.5 pg/mL
Limit of Quantification (LOQ) 0.5-1.5 pug/mL
Recovery 95 - 105%
Precision (RSD%) <2%
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Ultra-Performance Liquid Chromatography (UPLC)

UPLC offers faster analysis times and improved resolution compared to conventional HPLC.

This protocol is a general guideline for developing a UPLC method for Yadanzioside C.

3.2.1. Experimental Protocol

Instrumentation: A UPLC system with a PDA or MS detector.

Chromatographic Column: AUPLC C18 column (e.g., 2.1 x 50 mm, 1.7 um particle size).
Mobile Phase: A gradient of Acetonitrile (A) and 0.1% Formic Acid in Water (B).

Flow Rate: 0.3 - 0.5 mL/min.

Detection: PDA detection at 270 nm or MS detection in positive or negative ion mode.

Column Temperature: 30 - 40 °C.

High-Performance Thin-Layer Chromatography (HPTLC)

HPTLC is a valuable tool for the simultaneous analysis of multiple samples and for

fingerprinting analysis of herbal extracts.

3.3.1. Experimental Protocol

Stationary Phase: HPTLC plates pre-coated with silica gel 60 F2sa.

Sample Application: Apply standard and sample solutions as bands using an automated
applicator.

Mobile Phase: A mixture of Toluene: Ethyl Acetate: Formic Acid in appropriate ratios (e.g.,
5:4:1, viviv). Optimization may be required.

Development: Develop the plate in a saturated twin-trough chamber.
Detection:

o Examine the plate under UV light at 254 nm and 366 nm.
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o Derivatize with a suitable reagent (e.g., anisaldehyde-sulfuric acid) and heat for
visualization.

e Densitometric Scanning: Scan the plate at the wavelength of maximum absorbance for
Yadanzioside C (e.g., 270 nm).

3.3.2. Data Presentation: Hypothetical HPTLC Method Validation Parameters

Parameter Expected Value

R_f Value 0.3 - 0.6 (highly dependent on mobile phase)
Linearity Range 100 - 800 ng/spot

Correlation Coefficient (r?) >0.99

LOD 10 - 50 ng/spot

LOQ 50 - 150 ng/spot

Recovery 95 - 105%

Precision (RSD%) <3%

Biological Activity and Putative Signaling Pathway

Yadanzioside C is reported to possess antileukemic activity.[2][3] While the specific molecular
mechanism of Yadanzioside C has not been fully elucidated, studies on other structurally
related quassinoids from Brucea javanica, such as Yadanziolide A, suggest a potential
mechanism of action involving the induction of apoptosis through the modulation of key
signaling pathways.

Yadanziolide A has been shown to induce apoptosis in hepatocellular carcinoma cells by
targeting the JAK/STAT pathway.[7] Specifically, it inhibits the phosphorylation of JAK2 and
STAT3, leading to the downregulation of anti-apoptotic proteins (like Bcl-2) and the
upregulation of pro-apoptotic proteins (like Bax), ultimately resulting in the activation of
caspases and programmed cell death.[7] Given the structural similarity, it is plausible that
Yadanzioside C may exert its antileukemic effects through a similar mechanism.

4.1. Experimental Workflow for Investigating Apoptosis Induction
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Caption: Workflow for investigating the pro-apoptotic effects of Yadanzioside C.
4.2. Putative Signaling Pathway of Yadanzioside C-Induced Apoptosis

Based on the mechanism of the related compound Yadanziolide A, the following signaling
pathway is proposed for Yadanzioside C.
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Caption: Putative signaling pathway for Yadanzioside C-induced apoptosis.
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Conclusion

Yadanzioside C is an essential reference standard for the quality control of Brucea javanica
and its derived products. The analytical methods outlined provide a framework for its accurate
guantification. Further research into its biological activities, particularly the elucidation of its
specific molecular targets and signaling pathways, will be crucial for understanding its
therapeutic potential, especially in the context of leukemia and other cancers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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